Cas no 84328-66-5 (3-(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 3-(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 84328-66-5
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD09907644
• CID: 1822660
• PubChem ID: 13004564
• Update Time: 2025-04-21

3-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethoxy)benzonitrile
• CS-0208833
• 84328-66-5
• MFCD09907644
• BUBZNWCCBZXQDP-UHFFFAOYSA-N
• BS-29620
• DTXSID10514825
• AKOS000196108

• MDL： MFCD09907644
• Inchi： 1S/C9H6F3NO/c10-9(11,12)6-14-8-3-1-2-7(4-8)5-13/h1-4H,6H2
• InChI Key： BUBZNWCCBZXQDP-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C#N)C=1)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų